![molecular formula C19H22N2O B5600598 2-[(2-isopropyl-5-methylphenoxy)methyl]-1-methyl-1H-benzimidazole](/img/structure/B5600598.png)
2-[(2-isopropyl-5-methylphenoxy)methyl]-1-methyl-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- This compound is a derivative of benzimidazole, a class of compounds known for their diverse biological activities and pharmaceutical applications.
Synthesis Analysis
- Benzimidazoles like this compound are typically synthesized through a series of chemical reactions involving amino compounds, alcohols, and acid chlorides. Specific methods include the Weidenhagen reaction and N-methylation for synthesis of related compounds (El’chaninov & Aleksandrov, 2016).
Molecular Structure Analysis
- The molecular structure of benzimidazole derivatives is characterized by strong intramolecular hydrogen bonding, as seen in related compounds like 2-(5-methyl-1H-benzimidazol-2-yl)-4-bromo/nitro-phenols (Tavman, 2006).
- X-ray crystallography is often used to determine the crystal structure of these compounds (Dutta, Panda, & Zade, 2014).
Chemical Reactions and Properties
- Benzimidazoles undergo various chemical reactions, including electrophilic substitution, formylation, and acylation (El’chaninov & Aleksandrov, 2016).
- They react with metals to form complexes, as observed in the synthesis of Zn(II) complexes (Tavman, 2006).
Physical Properties Analysis
- The physical properties of benzimidazole derivatives include planarity and the ability to form hydrogen bonds, contributing to their stability and reactivity (Eltayeb et al., 2009).
Chemical Properties Analysis
- Benzimidazole derivatives display varied chemical properties, including the ability to inhibit certain enzymes and possess antimicrobial activities (Gowda et al., 2009).
- Their interactions with metals and formation of complexes are notable chemical properties (Tavman, 2006).
properties
IUPAC Name |
1-methyl-2-[(5-methyl-2-propan-2-ylphenoxy)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-13(2)15-10-9-14(3)11-18(15)22-12-19-20-16-7-5-6-8-17(16)21(19)4/h5-11,13H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKTAVIMOGJYMRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC2=NC3=CC=CC=C3N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.